N-(3-cyanophenyl)-2-[3-(3,4-dimethylphenyl)-6-oxopyridazin-1(6H)-yl]acetamide

• IUPAC Name: N-(3-cyanophenyl)-2-[3-(3,4-dimethylphenyl)-6-oxopyridazin-1-yl]acetamide
• InChI: InChI=1S/C21H18N4O2/c1-14-6-7-17(10-15(14)2)19-8-9-21(27)25(24-19)13-20(26)23-18-5-3-4-16(11-18)12-22/h3-11H,13H2,1-2H3,(H,23,26)
• InChI Key: ZOLOTSCWPWATQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NC3=CC=CC(=C3)C#N)C
• Molecular Formula: C21H18N4O2
• Molecular Weight: 358.4 g/mol

Description

N-(3-cyanophenyl)-2-[3-(3,4-dimethylphenyl)-6-oxopyridazin-1(6H)-yl]acetamide, commonly known as CP-690,550, is a chemical compound that has been extensively studied for its potential therapeutic applications. CP-690,550 is a selective inhibitor of Janus kinase 3 (JAK3), a tyrosine kinase that plays a crucial role in the signaling pathways of cytokines, which are important mediators of immune responses.

Scientific Research Applications

Antimicrobial Agents

The synthesis of novel pyridazine, thieno(2,3-c)pyridazine, and pyrimidothienopyridazine derivatives having sulfonamido moieties was explored for potential antimicrobial applications. The compounds were tested for their antimicrobial activity, showcasing the chemical versatility of pyridazine derivatives in developing new antimicrobial agents (Al-Kamali & Al-Hazmi, 2014).

Synthesis of Fused Azines

A general route was established for the synthesis of a novel class of pyridazin-3-one derivatives. This research highlighted the potential utility of these compounds in synthesizing fused azines, contributing to the broader chemical applications of pyridazin-3-one structures in scientific research (Ibrahim & Behbehani, 2014).

Inotropic Activity

Research on dihydropyridazinone cardiotonics discovered potent positive inotropic activity in certain compounds, demonstrating the relevance of pyridazinyl derivatives in cardiovascular research and their potential therapeutic applications (Robertson et al., 1986).

Antifungal Agents

The development of 2-(2-oxo-morpholin-3-yl)-acetamide derivatives as broad-spectrum antifungal agents showcases another scientific application of similar compounds. This research emphasizes the significance of structural modifications to enhance biological activity and specificity against fungal pathogens (Bardiot et al., 2015).

Anticancer Drug Synthesis

A study on the synthesis and molecular docking analysis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide as an anticancer drug highlights the application of acetamide derivatives in oncology, focusing on their potential to target specific cancer pathways (Sharma et al., 2018).